Cas no 1806297-04-0 (Methyl 3-cyano-4-methoxy-2-(trifluoromethylthio)benzoate)

• Product Name: Methyl 3-cyano-4-methoxy-2-(trifluoromethylthio)benzoate
• CAS No: 1806297-04-0
• MF: C₁₁H₈F₃NO₃S
• MW: 291.246332168579
• CID: 4951471
• Update Time: 2025-07-25

Methyl 3-cyano-4-methoxy-2-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-4-methoxy-2-(trifluoromethylthio)benzoate

• Inchi： 1S/C11H8F3NO3S/c1-17-8-4-3-6(10(16)18-2)9(7(8)5-15)19-11(12,13)14/h3-4H,1-2H3
• InChI Key： FFTAOOZTEMZBLY-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C(C#N)=C(C=CC=1C(=O)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 379
• XLogP3: 3.2
• Topological Polar Surface Area: 84.6

Additional information on Methyl 3-cyano-4-methoxy-2-(trifluoromethylthio)benzoate

Introduction to Methyl 3-cyano-4-methoxy-2-(trifluoromethylthio)benzoate (CAS No. 1806297-04-0)

Methyl 3-cyano-4-methoxy-2-(trifluoromethylthio)benzoate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 1806297-04-0, belongs to a class of benzoate derivatives that exhibit a unique combination of structural and functional properties. The presence of multiple functional groups, including a cyano group, a methoxy group, and a trifluoromethylthio group, makes this compound a versatile intermediate in the synthesis of various bioactive molecules.

The benzoate core of Methyl 3-cyano-4-methoxy-2-(trifluoromethylthio)benzoate is well-known for its stability and reactivity, which are highly valued in medicinal chemistry. The cyano group introduces a polar character to the molecule, enhancing its solubility in polar solvents and facilitating interactions with biological targets. The methoxy group, on the other hand, provides a site for further functionalization, allowing chemists to tailor the properties of the compound for specific applications. The trifluoromethylthio group adds a layer of electronic and steric complexity, which can influence the compound's metabolic stability and binding affinity.

In recent years, there has been growing interest in the development of novel compounds with potential therapeutic applications. Methyl 3-cyano-4-methoxy-2-(trifluoromethylthio)benzoate has been studied for its potential role in various pharmacological contexts. For instance, its structural features suggest that it may interact with enzymes and receptors involved in inflammatory pathways. Preliminary studies have indicated that derivatives of this compound may exhibit anti-inflammatory properties, making them promising candidates for the treatment of chronic inflammatory diseases.

The trifluoromethylthio group in Methyl 3-cyano-4-methoxy-2-(trifluoromethylthio)benzoate is particularly noteworthy due to its ability to enhance metabolic stability. This property is crucial in drug development, as it can prevent rapid degradation by metabolic enzymes, thereby increasing the compound's bioavailability and therapeutic efficacy. Additionally, the electron-withdrawing nature of the trifluoromethylthio group can modulate the electronic properties of the molecule, influencing its interactions with biological targets.

Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods for compounds like Methyl 3-cyano-4-methoxy-2-(trifluoromethylthio)benzoate. These methods often involve multi-step reactions that carefully control the introduction and positioning of functional groups. Such precision is essential for achieving the desired chemical properties and ensuring high yields of the final product. The synthesis of this compound typically involves condensation reactions between appropriately substituted benzoic acids and methylating agents, followed by selective functionalization to introduce the cyano, methoxy, and trifluoromethylthio groups.

The potential applications of Methyl 3-cyano-4-methoxy-2-(trifluoromethylthio)benzoate extend beyond pharmaceuticals. In agrochemical research, for example, benzoate derivatives have been explored as intermediates for developing new pesticides and herbicides. The unique combination of functional groups in this compound makes it a valuable building block for creating molecules with specific biological activities.

In conclusion, Methyl 3-cyano-4-methoxy-2-(trifluoromethylthio)benzoate (CAS No. 1806297-04-0) is a versatile and promising compound with significant potential in both pharmaceutical and agrochemical research. Its unique structural features and functional groups make it an attractive candidate for further development into bioactive molecules with therapeutic applications. As research continues to uncover new synthetic methods and applications, this compound is likely to play an increasingly important role in the chemical industry.